Cas no 478030-71-6 (N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide)

• Product Name: N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide
• CAS No: 478030-71-6
• MF: C₁₇H₁₄F₃N₃O
• MW: 333.307774066925
• CID: 5014493
• Update Time: 2025-06-12

N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Bionet2_000692
• HMS1365P10
• STK523415
• N-(3-methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide
• N-(3-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide

• Inchi： 1S/C17H14F3N3O/c1-11-5-4-6-12(9-11)21-15(24)10-23-14-8-3-2-7-13(14)22-16(23)17(18,19)20/h2-9H,10H2,1H3,(H,21,24)
• InChI Key： ABPODJWDSKSSIG-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC(NC1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 333.109
• Monoisotopic Mass: 333.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.9

Additional information on N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide

Introduction to N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide (CAS No. 478030-71-6)

N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide, identified by its CAS number 478030-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways.

The molecular structure of N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide is characterized by the presence of a benzimidazole core, which is a well-known pharmacophore in medicinal chemistry. The benzimidazole moiety is flanked by a 3-methylphenyl group and an acetamide substituent, both of which contribute to the compound's unique chemical properties and biological activity. The introduction of a trifluoromethyl group at the 2-position of the benzimidazole ring further enhances its pharmacological profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide has emerged as a promising compound in this context, primarily due to its ability to interact with specific biological targets. The presence of the trifluoromethyl group not only influences the electronic properties of the molecule but also enhances its metabolic stability, making it a more viable candidate for clinical development.

The compound's potential applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. Studies have shown that molecules with a benzimidazole core can exhibit potent inhibitory activity against various enzymes and receptors involved in these conditions. For instance, research indicates that N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide may interfere with the activity of kinases and other enzymes that are aberrantly expressed in cancer cells. This interference could lead to the development of novel anticancer agents that offer improved outcomes for patients.

The synthesis of N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzimidazole ring through condensation reactions, followed by functionalization with the 3-methylphenyl and acetamide groups. The introduction of the trifluoromethyl group is typically achieved through halogenation followed by triflation, which requires precise control over reaction conditions to avoid unwanted side products.

In terms of biological evaluation, N-(3-Methylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide has shown promising results in preclinical studies. These studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For example, preliminary data suggest that this compound may exhibit inhibitory activity against Janus kinases (JAKs), which are involved in inflammatory responses. By targeting these enzymes, N-(3-Methylphenyl) - 2-[2-(

The pharmacokinetic properties of N-(

The safety profile of N-(

In conclusion, N-(and acetamide>, makes it an attractive candidate for further development in pharmaceutical research. Ongoing studies are aimed at elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.